Cas no 2227701-35-9 (rac-(1R,3S)-3-(2-chloro-6-methylpyridin-4-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-(2-chloro-6-methylpyridin-4-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227701-35-9
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 6119123
• PubChem ID: 165797855
• Update Time: 2025-10-31

rac-(1R,3S)-3-(2-chloro-6-methylpyridin-4-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-(2-chloro-6-methylpyridin-4-yl)-2,2-dimethylcyclopropan-1-amine
• 2227701-35-9
• EN300-1995768

• Inchi： 1S/C11H15ClN2/c1-6-4-7(5-8(12)14-6)9-10(13)11(9,2)3/h4-5,9-10H,13H2,1-3H3/t9-,10-/m1/s1
• InChI Key： PBJUOEBRFPIAMJ-NXEZZACHSA-N
• SMILES： ClC1=CC(=CC(C)=N1)[C@@H]1[C@H](C1(C)C)N

Computed Properties

• Exact Mass: 210.0923762g/mol
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,3S)-3-(2-chloro-6-methylpyridin-4-yl)-2,2-dimethylcyclopropan-1-amine

Chemical Profile of rac-(1R,3S)-3-(2-chloro-6-methylpyridin-4-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227701-35-9)

Rac-(1R,3S)-3-(2-chloro-6-methylpyridin-4-yl)-2,2-dimethylcyclopropan-1-amine is a complex organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2227701-35-9, features a cyclopropane ring substituted with an amine group and a pyridine moiety, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound is characterized by its stereochemistry, specifically the configuration at the (1R,3S) positions. This specific arrangement of stereocenters can significantly influence the biological activity and pharmacokinetic properties of the molecule. The presence of a 2-chloro-6-methylpyridin-4-yl substituent adds another layer of complexity, potentially affecting interactions with biological targets and contributing to its overall efficacy.

In recent years, there has been growing interest in the development of novel compounds that incorporate cyclopropane rings into their structure. Cyclopropanes are known for their unique electronic properties and their ability to engage in specific interactions with biological molecules. The use of such motifs has led to the discovery of several bioactive compounds with potential therapeutic applications. Rac-(1R,3S)-3-(2-chloro-6-methylpyridin-4-yl)-2,2-dimethylcyclopropan-1-amine is no exception and represents an important contribution to this growing field.

One of the most compelling aspects of this compound is its potential as a pharmaceutical intermediate. The combination of the cyclopropane ring and the pyridine moiety suggests that it may have interactions with various biological targets, including enzymes and receptors. This makes it a valuable scaffold for further derivatization and optimization. Researchers have been exploring ways to modify this structure to enhance its pharmacological properties, leading to the development of new analogs with improved potency and selectivity.

The synthesis of rac-(1R,3S)-3-(2-chloro-6-methylpyridin-4-yl)-2,2-dimethylcyclopropan-1-amine presents unique challenges due to its complex stereochemistry. However, advances in synthetic chemistry have made it possible to access such molecules with high precision. Techniques such as asymmetric synthesis and chiral resolution have been employed to achieve the desired stereochemical configuration. These methods are crucial for ensuring that the final product exhibits the intended biological activity.

Recent studies have highlighted the importance of understanding the relationship between molecular structure and biological activity. Rac-(1R,3S)-3-(2-chloro-6-methylpyridin-4-yl)-2,2-dimethylcyclopropan-1-amine has been studied in various contexts, including its potential role in modulating biological pathways relevant to human health. For instance, preliminary investigations suggest that this compound may interact with enzymes involved in signal transduction, potentially leading to therapeutic effects in areas such as inflammation and cancer.

The pyridine moiety in this compound is particularly noteworthy, as pyridine derivatives are well-known for their broad range of biological activities. The presence of a chlorine substituent at the 2-position enhances electrophilicity, making it more susceptible to nucleophilic attack and enabling further functionalization. This feature opens up numerous possibilities for designing derivatives with enhanced pharmacological properties.

In conclusion, rac-(1R,3S)-3-(2-chloro-6-methylpyridin-4-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227701-35-9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of a cyclopropane ring and a pyridine substituent makes it an attractive scaffold for drug discovery. Ongoing studies aim to elucidate its biological activity and explore its potential as a lead compound for developing new therapeutic agents.